N-(4-chlorophenyl)-N'-[2-chloro-4-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-chloro-4-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C14H9Cl2F3N2O/c15-9-2-4-10(5-3-9)20-13(22)21-12-6-1-8(7-11(12)16)14(17,18)19/h1-7H,(H2,20,21,22)
• InChI Key: NGNZEECMEQDMCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC2=C(C=C(C=C2)C(F)(F)F)Cl)Cl
• Molecular Formula: C14H9Cl2F3N2O
• Molecular Weight: 349.1 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-chlorophenyl)-N'-[2-chloro-4-(trifluoromethyl)phenyl]urea derivatives has been explored through one-pot reactions involving 4-chloro-3-trifluoromethylaniline, triphosgen, and substituted aniline. These methods yield products with high purity and in significant overall yield, demonstrating the efficiency of the synthetic routes for these compounds (Liu He-qin, 2010); (Yan Feng-mei, Liu He-qin, 2009).

Molecular Structure Analysis

Chemical Reactions and Properties

Chemical reactions involving urea derivatives are versatile, demonstrating the ability to undergo N-chlorination efficiently. This versatility opens pathways for further functionalization and application of these compounds in various chemical reactions, showcasing their potential as intermediates in synthetic chemistry (M. Sathe, H. N. Karade, M. P. Kaushik, 2007).

Physical Properties Analysis

The crystal structure studies of related urea derivatives provide insights into the physical properties of these compounds, such as molecular conformation, hydrogen bonding, and crystal packing. These analyses reveal the stability and solid-state arrangements of urea derivatives, contributing to a better understanding of their physical characteristics (Shengjiao Yan, Chao Huang, Yan-Mei Li, Yu Yan, Jun Lin, 2008).

Scientific Research Applications

Environmental Impact and Analysis

• Triclocarban's Environmental Presence : Triclocarban, a compound structurally related to N-(4-chlorophenyl)-N'-[2-chloro-4-(trifluoromethyl)phenyl]urea, has been extensively used as an antibacterial additive in personal care products. A study by Halden and Paull (2004) introduced a liquid chromatography-electrospray ionization mass spectrometry method for determining triclocarban concentrations in aquatic environments. This study highlighted triclocarban as a frequent but underreported contaminant in U.S. water resources, suggesting its environmental fate and behavior deserve further scrutiny (Halden & Paull, 2004).

Biological and Medical Research

• In vitro Anti-Cancer Potential : N,N'-Diarylureas, including derivatives of N-(4-chlorophenyl)-N'-[2-chloro-4-(trifluoromethyl)phenyl]urea, were identified as potent activators of the eIF2α kinase heme-regulated inhibitor. These compounds inhibit cancer cell proliferation by reducing the abundance of the eIF2·GTP·tRNA(i)(Met) ternary complex, suggesting potential as anti-cancer agents (Denoyelle et al., 2012).

Agricultural Applications

• Insecticidal Activity : Compounds related to N-(4-chlorophenyl)-N'-[2-chloro-4-(trifluoromethyl)phenyl]urea, such as 1-(4-chlorophenyl)-3-(2,6-dichlorobenzoyl)-urea and its analogs, represent a new class of insecticides. Their mechanism involves interference with cuticle deposition, showcasing a novel mode of action for insect control with expected safety towards mammals (Mulder & Gijswijt, 1973).